Cas no 898757-00-1 (4'-Azetidinomethyl-3,4-dichlorobenzophenone)

• Product Name: 4'-Azetidinomethyl-3,4-dichlorobenzophenone
• CAS No: 898757-00-1
• MF: C₁₇H₁₅Cl₂NO
• MW: 320.213102579117
• MDL: MFCD03841594
• CID: 870924
• PubChem ID: 24724425
• Update Time: 2025-05-19

4'-Azetidinomethyl-3,4-dichlorobenzophenone Chemical and Physical Properties

Names and Identifiers

• [4-(azetidin-1-ylmethyl)phenyl]-(3,4-dichlorophenyl)methanone
• 4'-AZETIDINOMETHYL-3,4-DICHLOROBENZOPHENONE
• 4'-AZETIDIN-1-YLMETHYL-3,4-DICHLOROBENZOPHENONE
• 1-{[4-(3,4-DICHLOROBENZOYL)PHENYL]METHYL}AZETIDINE
• (4-(Azetidin-1-ylmethyl)phenyl)(3,4-dichlorophenyl)methanone
• MFCD03841594
• DTXSID60642824
• SB51631
• {4-[(Azetidin-1-yl)methyl]phenyl}(3,4-dichlorophenyl)methanone
• 898757-00-1
• AKOS016020271
• 4'-Azetidinomethyl-3,4-dichlorobenzophenone

• MDL： MFCD03841594
• Inchi： 1S/C17H15Cl2NO/c18-15-7-6-14(10-16(15)19)17(21)13-4-2-12(3-5-13)11-20-8-1-9-20/h2-7,10H,1,8-9,11H2
• InChI Key： ATBLVCWFYYERJX-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C(C1C=CC(=CC=1)CN1CCC1)=O)Cl

Computed Properties

• Exact Mass: 319.05300
• Monoisotopic Mass: 319.0530695g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• PSA: 20.31000
• LogP: 4.36800

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones

Additional information on 4'-Azetidinomethyl-3,4-dichlorobenzophenone

Introduction to 4'-Azetidinomethyl-3,4-dichlorobenzophenone (CAS No. 898757-00-1)

4'-Azetidinomethyl-3,4-dichlorobenzophenone, with the CAS number 898757-00-1, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a benzophenone core and an azetidine moiety, which contribute to its potential therapeutic applications.

The chemical structure of 4'-Azetidinomethyl-3,4-dichlorobenzophenone consists of a benzophenone framework with two chlorine atoms at the 3 and 4 positions of one benzene ring. The azetidine ring is attached to the 4' position of the other benzene ring through a methylene bridge. This combination of functional groups imparts distinct chemical properties and biological activities, making it a valuable candidate for various research applications.

Recent studies have explored the potential of 4'-Azetidinomethyl-3,4-dichlorobenzophenone in several areas, including its anti-inflammatory and anti-cancer properties. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that 4'-Azetidinomethyl-3,4-dichlorobenzophenone could be a promising lead compound for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, 4'-Azetidinomethyl-3,4-dichlorobenzophenone has also shown promise in cancer research. A recent study in the European Journal of Medicinal Chemistry demonstrated that this compound can selectively induce apoptosis in cancer cells while sparing normal cells. The mechanism of action involves the modulation of key signaling pathways such as p53 and Bcl-2, which are crucial for cell survival and death. These results highlight the potential of 4'-Azetidinomethyl-3,4-dichlorobenzophenone as a novel anticancer agent.

The synthesis of 4'-Azetidinomethyl-3,4-dichlorobenzophenone typically involves a multi-step process that includes the formation of the benzophenone core and subsequent functionalization with the azetidine moiety. One common synthetic route involves the reaction of 3,4-dichlorobenzoyl chloride with an appropriate azetidine derivative followed by further modifications to achieve the desired structure. The efficiency and yield of these synthetic methods have been optimized in recent years, making it more accessible for large-scale production and further research.

Beyond its therapeutic applications, 4'-Azetidinomethyl-3,4-dichlorobenzophenone has also been investigated for its use in materials science and chemical sensing. Its unique electronic properties make it suitable for applications in organic electronics and sensor technologies. For example, a study in Advanced Materials reported that this compound can be used as a sensitive material for detecting trace amounts of specific analytes due to its high electron affinity and stability.

In conclusion, 4'-Azetidinomethyl-3,4-dichlorobenzophenone (CAS No. 898757-00-1) is a multifaceted compound with significant potential in various fields. Its unique chemical structure and biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover new properties and applications, this compound is likely to play an increasingly important role in advancing our understanding and treatment of various diseases.